N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]-2H-chromene-3-carboxamide

• IUPAC Name: N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]-2H-chromene-3-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c1-14-6-8-15(9-7-14)10-18-12-22-21(26-18)23-20(24)17-11-16-4-2-3-5-19(16)25-13-17/h2-9,11-12H,10,13H2,1H3,(H,22,23,24)
• InChI Key: REEDPGPDQCDOCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC4=CC=CC=C4OC3
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

The compound “N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]-2H-chromene-3-carboxamide” is a complex organic molecule. It contains a chromene moiety (a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring), a thiazole ring (a heterocyclic ring with sulfur and nitrogen), and a carboxamide group (a functional group derived from carboxylic acid). The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the molecular structure of a compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the carboxamide group might be involved in acid-base reactions, while the heterocyclic rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and stability. These properties are often determined experimentally.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives (to which this compound belongs) for their antiviral potential. For instance:
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Anti-HIV Activity

• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity against HIV-1 and HIV-2 strains. .

Mechanism of Action

Target of Action

It is known that 2-aminothiazole derivatives, which this compound is a part of, have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

2-aminothiazole derivatives have been found to exhibit their anticancer effects by interacting with various targets in cancer cells .

Biochemical Pathways

It is known that 2-aminothiazole derivatives can affect a wide range of biochemical pathways in cancer cells, leading to their death .

Result of Action

It is known that 2-aminothiazole derivatives can cause cell death in various types of cancer cells .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Information on the safety and hazards of a compound is typically provided in its Material Safety Data Sheet (MSDS).

Future Directions

The future research directions for a compound like this could involve further studies to fully elucidate its physical and chemical properties, investigations into its biological activity, and potential applications in areas such as medicinal chemistry.